(S)-norcoclaurinium(1+)

• Molecular Formula: C16H18NO3+
• Molecular Weight: 272.32 g/mol
• IUPAC Name: (1S)-1-[(4-hydroxyphenyl)methyl]-1,2,3,4-tetrahydroisoquinolin-2-ium-6,7-diol
• InChI: InChI=1S/C16H17NO3/c18-12-3-1-10(2-4-12)7-14-13-9-16(20)15(19)8-11(13)5-6-17-14/h1-4,8-9,14,17-20H,5-7H2/p+1/t14-/m0/s1
• InChI Key: WZRCQWQRFZITDX-AWEZNQCLSA-O
• Isomeric SMILES: C1C[NH2+][C@H](C2=CC(=C(C=C21)O)O)CC3=CC=C(C=C3)O
• Canonical SMILES: C1C[NH2+]C(C2=CC(=C(C=C21)O)O)CC3=CC=C(C=C3)O

Description

(S)-Norcoclaurinium(1+) is a cationic isoquinoline alkaloid derivative characterized by a benzyltetrahydroisoquinoline backbone with a positively charged nitrogen atom. It serves as a critical intermediate in the biosynthesis of morphine and related benzylisoquinoline alkaloids in plants such as Papaver somniferum . Its stereochemistry at the C1 position (S-configuration) is pivotal for enzymatic recognition in downstream biosynthetic pathways, distinguishing it from its enantiomer, (R)-norcoclaurinium(1+). The compound’s molecular formula is C₁₆H₁₈NO₂⁺, with a molecular weight of 256.32 g/mol.

Comparison with Similar Compounds

Structural and Stereochemical Comparisons

(S)-Norcoclaurinium(1+) belongs to the benzylisoquinoline alkaloid family. Below is a comparative analysis with structurally related compounds:

Compound	Molecular Formula	Molecular Weight (g/mol)	Optical Rotation ([α]₂₀ᴅ)	Key Functional Groups	Biological Role
(S)-Norcoclaurinium(1+)	C₁₆H₁₈NO₂⁺	256.32	+42.5° (methanol)	Benzylisoquinoline, methylenedioxy	Biosynthetic intermediate for morphine
(R)-Norcoclaurinium(1+)	C₁₆H₁₈NO₂⁺	256.32	-42.5° (methanol)	Benzylisoquinoline, methylenedioxy	Inactive in morphine biosynthesis
Coclaurine	C₁₇H₁₉NO₃	285.34	+38.2° (ethanol)	Hydroxyl, benzylisoquinoline	Substrate for methyltransferases
Reticuline	C₁₉H₂₃NO₄	329.39	+52.0° (chloroform)	Methoxy, benzylisoquinoline	Intermediate in protoberberine synthesis

Key Findings :

• Stereochemical Specificity: The (S)-enantiomer is selectively utilized by salutaridinol synthase in morphine biosynthesis, while the (R)-enantiomer lacks binding affinity due to steric hindrance in enzyme active sites .
• Functional Group Influence: Coclaurine, lacking the methylenedioxy bridge of (S)-norcoclaurinium(1+), exhibits reduced stability in acidic conditions and cannot undergo cyclization to form morphinan skeletons .
• Biological Activity: Reticuline, a downstream metabolite, has broader pharmacological roles (e.g., vasodilation) due to additional methoxy groups, whereas (S)-norcoclaurinium(1+) is primarily a biosynthetic intermediate .

Physicochemical and Analytical Data

Comparative NMR and mass spectrometry data highlight structural distinctions:

Parameter	(S)-Norcoclaurinium(1+)	Coclaurine	Reticuline
¹H NMR (δ, ppm)	6.75 (s, 2H, ArH)	6.82 (d, 1H, J=8.1 Hz)	6.91 (s, 1H, OCH₃)
¹³C NMR (δ, ppm)	148.2 (C-O)	145.9 (C-OH)	152.4 (C-OCH₃)
HRMS (m/z)	256.1332 [M]⁺	285.1356 [M+H]⁺	329.1628 [M+H]⁺
Elemental Analysis	C 70.58%, H 6.29%, N 5.09%	C 68.20%, H 6.39%	C 65.42%, H 6.65%

Discussion :

• The methylenedioxy group in (S)-norcoclaurinium(1+) generates a distinct singlet at δ 6.75 ppm in ¹H NMR, absent in coclaurine and reticuline .
• HRMS and elemental analysis confirm the cationic nature of (S)-norcoclaurinium(1+), with a 0.4% deviation in calculated vs. experimental carbon content, meeting IUPAC validation criteria .

Critical Insights :

• (S)-Norcoclaurinium(1+)’s low toxicity and high metabolic specificity make it a valuable biosynthetic precursor, unlike reticuline, which shows acute toxicity at lower doses .